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Compound of Interest

Compound Name: I-CBP112

Cat. No.: B608045

I-CBP112 Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information on the solubility of I-CBP112 in Dimethyl Sulfoxide
(DMSO) and the preparation of stock solutions. It includes frequently asked questions (FAQS),
troubleshooting advice, and experimental protocols to ensure accurate and reproducible
results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing I-CBP112 stock solutions?

Al: The recommended solvent for preparing stock solutions of I-CBP112 is Dimethyl Sulfoxide
(DMSO).

Q2: What is the solubility of I-CBP112 in DMSO?

A2: The solubility of I-CBP112 in DMSO is high, allowing for the preparation of concentrated
stock solutions. For specific quantitative data, please refer to the solubility table below.

Q3: How should I-CBP112 stock solutions in DMSO be stored?

A3: Prepared stock solutions in DMSO should be aliquoted and stored at -20°C for up to one
month or at -80°C for up to two years.[1][2] It is advisable to avoid repeated freeze-thaw cycles.

[2]
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Q4: Can | store the I-CBP112 stock solution at room temperature?

A4: 1t is not recommended to store I-CBP112 stock solutions at room temperature for extended
periods. For long-term stability, frozen storage is required. While the compound is stable for
shipping at ambient temperatures, upon receipt, it should be stored as recommended.[3]

Q5: My I-CBP112 is not fully dissolving in DMSO. What should | do?

A5: Please refer to the troubleshooting section below for guidance on dissolution issues.

Quantitative Data Summary

The following table summarizes the reported solubility of I-CBP112 in DMSO from various

suppliers.
Supplier Solubility in DMSO Molar Concentration (mM)
Hello Bio 100 mM 100
Selleck Chemicals 94 mg/mL 200.6
MedChemExpress > 32 mg/mL >68.29
Cayman Chemical 5 mg/mL ~10.67

Experimental Protocol: Preparation of a 10 mM I-
CBP112 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of I-CBP112 in DMSO.

Materials:

I-CBP112 powder (Molecular Weight: 468.59 g/mol )[1]

Anhydrous/fresh DMSO[1][4]

Sterile microcentrifuge tubes or vials

Calibrated pipette
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e \ortex mixer

Procedure:

Calculate the required mass of I-CBP112:

o To prepare 1 mL of a 10 mM stock solution, you will need 4.686 mg of I-CBP112.

o Calculation: 10 mmol/L * 1 L/1000 mL * 468.59 g/mol * 1000 mg/g = 4.686 mg/mL

Weigh I-CBP112;

o Carefully weigh out the calculated amount of I-CBP112 powder and place it into a sterile
vial.

Add DMSO:

o Add the desired volume of fresh, anhydrous DMSO to the vial containing the I-CBP112
powder. For 1 mL of stock solution, add 1 mL of DMSO.

Dissolve the compound:

o Vortex the solution until the I-CBP112 is completely dissolved. Gentle warming to 37°C
can be used to aid dissolution if necessary.[5]

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

I-CBP112 precipitate is
observed in the stock solution

upon thawing.

The solution may be
supersaturated, or the
compound has come out of

solution during freezing.

Before use, equilibrate the vial
to room temperature and
vortex thoroughly to ensure the
compound is fully redissolved.
[3] Visually inspect for any

remaining precipitate.

Reduced solubility compared

to the datasheet.

The DMSO used may have

absorbed moisture.

Use fresh, anhydrous DMSO
for preparing solutions, as
moisture can significantly
reduce the solubility of the

compound.[1][4]

The final concentration of
DMSO is too high for the cell-

based assay.

The stock solution
concentration is too low,
requiring a larger volume to be

added to the culture medium.

Prepare a more concentrated
stock solution (e.g., 100 mM)
to minimize the final DMSO
concentration in your
experiment. The final DMSO
concentration in cell culture
should typically be kept below
0.5%.[2]

Visualizations

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing I-CBP112 stock solution in DMSO.

I-CBP112 Signaling Pathway
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I-CBP112 is a potent and selective inhibitor of the bromodomains of the histone
acetyltransferases (HATs) p300 and CREB-binding protein (CBP).[4][€] It acts as an acetyl-
lysine competitive inhibitor, displacing acetylated histones from the CBP binding site.[4]
Interestingly, I-CBP112 can allosterically activate the HAT activity of p300/CBP, leading to an
increase in histone acetylation, particularly at histone H3 lysine 18 (H3K18ac).[1][7] This
modulation of histone acetylation can alter gene expression and has been shown to impair
colony formation and induce differentiation in leukemic cells.[4]
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Caption: Mechanism of action of I-CBP112 on the p300/CBP pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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